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For Researchers, Scientists, and Drug Development Professionals

Lactic acid, a versatile alpha-hydroxy acid, is a crucial building block in the pharmaceutical,

cosmetic, and food industries, and serves as the monomer for the biodegradable polymer,

polylactic acid (PLA). Its production is dominated by two primary routes: traditional chemical

synthesis and microbial fermentation. This guide provides an objective comparison of these two

methods, supported by experimental data, to aid researchers in selecting the optimal synthesis

strategy for their specific applications.

Data Presentation: A Quantitative Comparison
The selection of a synthesis method for lactic acid is often dictated by factors such as desired

stereoisomer, purity requirements, cost, and environmental impact. The following table

summarizes the key quantitative parameters for both chemical and microbial synthesis routes.
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Parameter
Chemical Synthesis
(Lactonitrile Route)

Microbial Synthesis
(Homofermentative)

Starting Materials
Acetaldehyde, Hydrogen

Cyanide[1][2]

Carbohydrates (e.g., glucose,

sucrose)[1][2]

Product
Racemic mixture of D- and L-

lactic acid[3][4]

Optically pure L- or D-lactic

acid (>99%)[5][6]

Typical Yield
Data not readily available in

reviewed literature
>90% of theoretical yield[5][7]

Product Purity
High purity achievable after

extensive purification

High purity (>90%) achievable

after downstream

processing[8]

Reaction Temperature
High temperatures (e.g., 240–

270 °C for some methods)[9]

Mild temperatures (e.g., 30-45

°C)[5]

Byproducts
Ammonium salts (e.g.,

ammonium chloride)[1][2]

Minor amounts of other organic

acids (e.g., acetic acid),

ethanol, CO2 (in

heterofermentation)[10]

Key Advantages Established industrial process

Use of renewable resources,

stereospecificity, milder

reaction conditions[3]

Key Disadvantages

Reliance on petrochemicals,

harsh reaction conditions,

racemic product[2][4]

Complex downstream

processing, potential for

byproduct formation[11]

Experimental Protocols
Detailed methodologies are crucial for reproducing and comparing synthesis methods. Below

are representative experimental protocols for both chemical and microbial synthesis of lactic

acid.
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Protocol 1: Chemical Synthesis of Lactic Acid via
Lactonitrile Hydrolysis
This protocol describes a typical laboratory-scale synthesis of racemic lactic acid.

Materials:

Acetaldehyde

Hydrogen cyanide (or a cyanide salt with acid)

Sulfuric acid (concentrated)

Methanol

Deionized water

Sodium hydroxide (for neutralization)

Organic solvent for extraction (e.g., diethyl ether)

Reaction vessel with stirring and temperature control

Distillation apparatus

Procedure:

Lactonitrile Formation: In a well-ventilated fume hood, carefully react acetaldehyde with

hydrogen cyanide in the presence of a base catalyst. This reaction is typically performed at

low temperatures to control its exothermic nature.

Hydrolysis: The resulting lactonitrile is then hydrolyzed using a strong acid, such as

concentrated sulfuric acid. The mixture is heated to drive the reaction to completion, which

converts the nitrile group to a carboxylic acid, forming lactic acid and ammonium sulfate as a

byproduct.[12]

Esterification: To purify the lactic acid, it is esterified with methanol in the presence of an acid

catalyst. This reaction forms methyl lactate, which is more volatile than lactic acid.
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Distillation: The methyl lactate is separated from the reaction mixture by distillation.[12]

Hydrolysis of Ester: The purified methyl lactate is then hydrolyzed with water to yield pure

lactic acid and methanol. The methanol can be recovered and recycled.

Final Purification: The resulting lactic acid can be further purified by techniques such as

extraction or vacuum distillation.

Protocol 2: Microbial Synthesis of L-Lactic Acid using
Lactobacillus casei
This protocol outlines a typical batch fermentation process for producing L-lactic acid.

Materials:

Lactobacillus casei starter culture

MRS (de Man, Rogosa and Sharpe) broth or a custom fermentation medium containing a

carbon source (e.g., glucose, 100 g/L), nitrogen source (e.g., yeast extract, 5 g/L), and other

necessary nutrients.

Calcium carbonate (CaCO₃) or sodium hydroxide (NaOH) for pH control.

Fermenter with temperature, pH, and agitation control.

Autoclave for sterilization.

Centrifuge for cell separation.

Filtration apparatus.

Procedure:

Inoculum Preparation: Prepare a seed culture of Lactobacillus casei by inoculating a small

volume of MRS broth and incubating at 37°C for 24 hours.[13]

Fermentation Medium Preparation: Prepare the fermentation medium and sterilize it by

autoclaving at 121°C for 15 minutes. Allow the medium to cool to the desired fermentation
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temperature.

Inoculation: Aseptically inoculate the sterile fermentation medium with the seed culture (e.g.,

10% v/v).

Fermentation: Maintain the fermentation at a constant temperature (e.g., 37°C) and pH (e.g.,

6.0, controlled by the addition of CaCO₃ or NaOH).[14] Agitation may be applied to ensure

homogeneity. The fermentation is typically run for 48-72 hours, or until the carbon source is

depleted.

Cell Separation: At the end of the fermentation, separate the bacterial cells from the

fermentation broth by centrifugation or microfiltration.[15]

Downstream Processing: The lactic acid in the cell-free broth is then purified. This can

involve several steps:

Precipitation: Lactic acid can be precipitated as calcium lactate by adding calcium

hydroxide. The calcium lactate is then recovered and re-acidified with sulfuric acid to yield

lactic acid and insoluble calcium sulfate (gypsum), which is removed by filtration.[16]

Solvent Extraction: Lactic acid can be extracted from the acidified broth using an organic

solvent.[8]

Electrodialysis: This method uses ion-exchange membranes to separate and concentrate

lactate ions.[11][15]

Mandatory Visualization
The following diagrams illustrate the core pathways of chemical and microbial lactic acid

synthesis.
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Chemical synthesis of lactic acid via the lactonitrile route.

Glycolysis

Homolactic Fermentation

Glucose

Pyruvate

L-Lactic Acid

L-Lactate
Dehydrogenase

D-Lactic Acid

D-Lactate
Dehydrogenase

Click to download full resolution via product page

Microbial synthesis of lactic acid via homolactic fermentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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